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Compound of Interest

Compound Name: Bis(2-aminophenyl) Sulfide

Cat. No.: B1348202 Get Quote

CAS Number: 5873-51-8

This technical guide provides a comprehensive overview of Bis(2-aminophenyl) Sulfide, also

known as 2,2'-Thiodianiline, a significant chemical intermediate. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and applications.

Chemical and Physical Properties
Bis(2-aminophenyl) Sulfide is a solid at room temperature.[1] It is soluble in methanol.[1] Key

physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 5873-51-8 [1][2]

Molecular Formula C₁₂H₁₂N₂S [3]

Molecular Weight 216.30 g/mol [3]

Appearance Solid [1]

Melting Point 85.0 to 89.0 °C [1][4]

Purity >98.0% (HPLC) [1][4]

Solubility Soluble in Methanol [1]

Synonyms

2-Aminophenyl Sulfide, 2,2'-

Diaminodiphenyl Sulfide, 2,2'-

Thiodianiline

[1][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Bis(2-
aminophenyl) Sulfide.

NMR Spectroscopy
¹H NMR (400 MHz, CDCl₃): Chemical shifts (δ) are reported at 7.36 (d, J = 8.0 Hz, 1H), 7.22 (t,

J = 8.0 Hz, 2H), 7.14−7.06 (m, 3H), 6.77 (d, J = 2.0 Hz, 1H), 6.71 (dd, J = 8.0, 2.0 Hz, 1H), and

4.35 (br s, 2H).

¹³C NMR (100 MHz, CDCl₃): Chemical shifts (δ) are observed at 149.76, 138.55, 136.97,

136.36, 129.22, 126.64, 125.82, 118.89, 115.01, and 112.95.

Note: Specific IR and Mass Spectrometry data for Bis(2-aminophenyl) Sulfide (CAS 5873-51-

8) are not readily available in the public domain. The available data often pertains to the related

disulfide compound, Bis(2-aminophenyl) disulfide (CAS 1141-88-4). Researchers should

perform their own spectral analysis for confirmation.
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A plausible and common method for the synthesis of diaryl sulfides involves the reaction of an

aryl halide with a sulfide source. For Bis(2-aminophenyl) Sulfide, a likely synthetic route

starts from 2-nitrochlorobenzene and sodium sulfide, followed by a reduction of the nitro

groups.

Experimental Protocol: Synthesis of Bis(2-nitrophenyl)
Sulfide and Subsequent Reduction
This protocol is adapted from established methods for the synthesis of diaryl sulfides and

related compounds.[2][5]

Step 1: Synthesis of Bis(2-nitrophenyl) Sulfide

In a round-bottom flask equipped with a reflux condenser, dissolve crystalline sodium sulfide

(Na₂S·9H₂O) in 95% ethanol by heating on a steam bath.

In a separate flask, prepare a solution of 2-nitrochlorobenzene in 95% ethanol.

Slowly add the sodium sulfide solution to the 2-nitrochlorobenzene solution. The reaction is

exothermic and should be controlled.

After the addition is complete, heat the mixture on a steam bath under reflux for several

hours to ensure the reaction goes to completion.

Cool the reaction mixture and filter to collect the crude Bis(2-nitrophenyl) Sulfide.

Wash the crude product with water to remove any inorganic salts, followed by a wash with

cold ethanol.

Step 2: Reduction of Bis(2-nitrophenyl) Sulfide to Bis(2-aminophenyl) Sulfide

Suspend the crude Bis(2-nitrophenyl) Sulfide in a suitable solvent such as ethanol or acetic

acid.

Add a reducing agent, such as tin(II) chloride in concentrated hydrochloric acid, or through

catalytic hydrogenation using a catalyst like palladium on carbon.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1348202?utm_src=pdf-body
https://www.pharmaffiliates.com/en/5873-51-8-2-2-thiodianiline-pa270027277.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=1141-88-4&Units=SI
https://www.benchchem.com/product/b1348202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If using a chemical reducing agent, the reaction mixture is typically heated under reflux until

the reaction is complete, which can be monitored by thin-layer chromatography.

After completion, cool the reaction mixture and neutralize it with a base (e.g., sodium

hydroxide solution) to precipitate the crude Bis(2-aminophenyl) Sulfide.

Filter the precipitate, wash it with water, and dry it.

The crude product can be further purified by recrystallization from a suitable solvent like

ethanol or methanol.

Step 1: Sulfide Formation

Step 2: Reduction

Purification

2-Nitrochlorobenzene

Reaction in Ethanol

Sodium Sulfide (Na₂S)

Bis(2-nitrophenyl) Sulfide

 Nucleophilic Aromatic
Substitution 

Bis(2-nitrophenyl) Sulfide

Reduction Reaction

Reducing Agent
(e.g., SnCl₂/HCl or H₂/Pd-C)

Bis(2-aminophenyl) Sulfide

 Nitro Group
Reduction 

Crude Product Recrystallization Pure Bis(2-aminophenyl) Sulfide

Click to download full resolution via product page

Synthetic workflow for Bis(2-aminophenyl) Sulfide.

Applications in Research and Drug Development
Bis(2-aminophenyl) Sulfide serves as a valuable building block in organic synthesis,

particularly in the creation of heterocyclic compounds and polymers.

Phenothiazine Synthesis: It is a key precursor in the synthesis of phenothiazines, a class of

compounds with a wide range of pharmacological activities, including antipsychotic,

antihistaminic, and antiemetic properties. The synthesis typically involves the cyclization of

2,2'-thiodianiline derivatives.
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Polymer Chemistry: As a diamine monomer, it is used in the production of polyimides and

other specialty polymers.[1][4][6] These polymers often exhibit high thermal stability and

desirable mechanical properties.

Corrosion Inhibition: Amines and sulfur-containing organic compounds are known to be

effective corrosion inhibitors for metals in various environments. While direct studies on

Bis(2-aminophenyl) Sulfide as a corrosion inhibitor are not extensively documented, its

structural motifs suggest potential applications in this area.

Currently, there is limited publicly available information on the direct biological activities of

Bis(2-aminophenyl) Sulfide itself or its involvement in specific signaling pathways. Research

has predominantly focused on its derivatives.

Safety Information
Bis(2-aminophenyl) Sulfide is classified as a hazardous substance and should be handled

with appropriate safety precautions.
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Hazard Information Details Reference

GHS Pictogram GHS07 (Exclamation Mark) [3]

Signal Word Warning [3]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[3][7]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P280: Wear

protective gloves/eye

protection/face

protection.P302 + P352: IF ON

SKIN: Wash with plenty of

soap and water.P305 + P351 +

P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue

rinsing.P332 + P313: If skin

irritation occurs: Get medical

advice/attention.P337 + P313:

If eye irritation persists: Get

medical advice/attention.

[3][7]

It is recommended to handle this compound in a well-ventilated area, wearing appropriate

personal protective equipment, including gloves and safety glasses.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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